Cas no 1260665-80-2 (1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone)

• Product Name: 1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone
• CAS No: 1260665-80-2
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 6838390
• PubChem ID: 72213175
• Update Time: 2025-04-10

1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-AMINO-6-BROMOPYRAZIN-2-YL)ETHANONE
• AB72516
• 1260665-80-2
• SCHEMBL11922291
• 1-(3-AMINO-6-BROMOPYRAZIN-2-YL)ETHAN-1-ONE
• 1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone

• Inchi： 1S/C6H6BrN3O/c1-3(11)5-6(8)9-2-4(7)10-5/h2H,1H3,(H2,8,9)
• InChI Key： FKRBHDCPAASGIB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(C)=O)=N1)N

Computed Properties

• Exact Mass: 214.96942Da
• Monoisotopic Mass: 214.96942Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.9Ų